Cas no 2287332-63-0 ([3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287332-63-0
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 5931975
• PubChem ID: 137943324
• Update Time: 2025-10-29

[3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6762210
• 2287332-63-0
• {3-[2-(propan-2-yl)phenyl]bicyclo[1.1.1]pentan-1-yl}methanol
• [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• Inchi： 1S/C15H20O/c1-11(2)12-5-3-4-6-13(12)15-7-14(8-15,9-15)10-16/h3-6,11,16H,7-10H2,1-2H3
• InChI Key： KKTHUXAEMCKIAQ-UHFFFAOYSA-N
• SMILES： OCC12CC(C3C=CC=CC=3C(C)C)(C1)C2

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

[3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287332-63-0)

[3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287332-63-0) is a novel compound that has garnered significant attention in the field of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of bicyclic compounds and features a bicyclo[1.1.1]pentane core, which is a highly strained and rigid structure that imparts distinct chemical and physical characteristics.

The [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol molecule is characterized by its bicyclo[1.1.1]pentane moiety, which is fused to a substituted phenyl group at the 3-position, and a methanol functional group attached to the 1-position of the bicyclic core. The presence of the isopropyl substituent on the phenyl ring adds further complexity and influences the compound's reactivity and stability.

Recent studies have highlighted the potential of [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol in various applications, particularly in the development of new pharmaceuticals and materials. The unique combination of the bicyclo[1.1.1]pentane core and the functional groups attached to it offers a promising platform for designing molecules with tailored properties for specific biological targets.

In the context of medicinal chemistry, [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been explored for its potential as a lead compound in drug discovery programs. The rigid structure of the bicyclo[1.1.1]pentane core can enhance the binding affinity and selectivity of molecules towards specific receptors or enzymes, making it an attractive scaffold for optimizing drug candidates.

One notable area of research involves the evaluation of [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol as a potential inhibitor of protein-protein interactions (PPIs). PPIs are critical in many biological processes, including signal transduction, cell cycle regulation, and apoptosis. The ability to modulate these interactions with small molecules like [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol could have significant implications for treating various diseases, such as cancer and neurodegenerative disorders.

Experimental data from in vitro studies have shown that [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol exhibits promising activity against certain PPIs, demonstrating its potential as a lead compound for further optimization and development into therapeutic agents.

Beyond its medicinal applications, [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has also been investigated for its use in materials science, particularly in the development of advanced polymers and coatings. The rigidity and stability of the bicyclo[1.1.1]pentane core make it an attractive building block for creating materials with enhanced mechanical properties and thermal stability.

The synthesis of [3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol typically involves multi-step procedures that leverage modern synthetic techniques, such as transition-metal-catalyzed reactions and organocatalysis, to construct the complex bicyclic framework and introduce the desired functional groups with high stereocontrol.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of [3-(2-Propan-2-ylphenyl)-1-bicyclo[１．１．１］pentanyl］methanol, making it more accessible for both academic research and industrial applications.

In conclusion, [3-(2-Propan-２－ｙｌｐｈｅｎｙｌ)－１－ｂｉｃｙｃｌｏ［１．１．１］ｐｅｎｔａｎｙｌ］ｍｅｔｈａｎｏｌ (CAS No. ２２８７３３２－６３－０) represents a fascinating compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and versatile functional groups make it an exciting target for further research and development, promising to contribute significantly to various scientific fields.